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Compound Focus: Ametoctradin

CAS No.: 865318-97-4

Cat. No.: S518383

Ametoctradin Residue Definitions

The residue definitions for ametoctradin, as established by the European Food Safety Authority (EFSA), are
categorized by purpose and commodity type. These definitions are central to both regulatory enforcement

and consumer safety evaluations.

Table 1: Residue Definitions for Ametoctradin

For

Commodity Group For Risk Assessment
Enforcement

All Plant Commodities Ametoctradin [1]  Ametoctradin [1] [2]

(Primary crops) [2]

Rotational Crops Ametoctradin [1]  Sum of ametoctradin, M650F03, and M650F04

(expressed as ametoctradin) [1] [2]

Honey Ametoctradin [2]  Sum of ametoctradin, M650F03, and M650F04

[3] (expressed as ametoctradin) [2] [3]

Analytical Methods for Enforcement
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A robust analytical method is critical for monitoring and enforcing the defined residue levels. The following

protocol is adapted from a validated approach for various fruits and vegetables [4].

Protocol: Determination of Ametoctradin Residues using
Modified QUEChERS and UPLC-MS/IMS

1. Principle A rapid, effective, and sensitive method for quantifying ametoctradin residues in high-water-
content matrices using a modified Quick, Easy, Cheap, Effective, Rugged, and Safe (QUEChERS) sample
preparation followed by Ultra-Performance Liquid Chromatography coupled with Tandem Mass
Spectrometry (UPLC-MS/MS) [4].

2. Reagents and Materials

¢ Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade)
e Standards: Ametoctradin certified reference standard
e QUEChERS Kits: Kits containing anhydrous magnesium sulfate (MgSOa4) and salts for extraction

3. Equipment

¢ Ultra-Performance Liquid Chromatography (UPLC) system

e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source in positive
mode (ESI+) [4]

¢ Analytical balance

e Centrifuge

e \ortex mixer

4. Detailed Experimental Procedure

e Sample Preparation: Homogenize the sample (e.g., apple, cucumber, cabbage, tomato, grape).
Weigh a representative portion into a centrifuge tube.

e Extraction: Add acetonitrile and the contents of the QUEChERS extraction kit to the sample. Shake
vigorously and centrifuge.

¢ Clean-up: Transfer an aliquot of the supernatant to a dispersive Solid-Phase Extraction (d-SPE) tube
containing clean-up sorbents. Shake and centrifuge.

e Analysis: Inject the purified extract into the UPLC-MS/MS system.

5. Chromatographic and Mass Spectrometric Conditions

e UPLC Column: C18 reverse-phase column
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¢ Run Time: < 5.0 minutes [4]
e Mobile Phase: Gradient elution using water and methanol (or acetonitrile), both with modifiers like
formic acid or ammonium acetate.
e MSI/MS Detection: Multiple Reaction Monitoring (MRM) mode. The specific precursor and product
ions for ametoctradin must be optimized.

6. Method Validation The method should be validated for the following parameters [4]:

¢ Linearity: Excellent linearity with coefficient of determination (R2) > 0.9969.
¢ Limit of Detection (LOD): As low as 0.043 ug/kg.
¢ Limit of Quantification (LOQ): Does not exceed 0.135 pgl/kg in all matrices.

e Accuracy (Recovery): Mean recovery ranging from 81.81% to 100.1%.

¢ Precision (Repeatability): Intra-day Relative Standard Deviation (RSDr) in the range of 0.65-7.88%.

For honey, methods based on LC-MS—Q-ToF (QuEChERS) have been used, validating a screening detection
limit (SDL) of 0.0025 mg/kg [2].

Risk Assessment Framework

The consumer risk assessment for ametoctradin concludes that dietary intake from its authorized uses is

unlikely to present a health risk [1] [2]. The core toxicological and intake assessment data are summarized

below.

Table 2: Toxicological Reference Values and Exposure Assessment

Assessment
Parameter

Value | Outcome

Source | Comment

Acceptable Daily
Intake (ADI)

Acute Reference
Dose (ARfD)

Highest
Calculated
Exposure

0.01 mg/kg body weight per day (10 mg/kg
bw per day) [1]

Not deemed necessary [1] [2]

Long-term intake accounted for 0.14% of the

ADI (French toddler diet) [1] and 0.2% of the
ADI (NL toddler diet) [2].

Derived from the EU peer review.

Due to low acute toxicity.

Calculated using EFSA's PRIMo
model. Exposure is significantly
below the ADI.
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Experimental & Regulatory Workflow

The following diagram illustrates the logical workflow for determining the appropriate residue definition and

conducting the corresponding risk assessment.

Is it a rotational crop
or honey?

No (Primary Crop)\ Yes

Enforcement Residue Definition:
Ametoctradin

Risk Assessment Definition:
Sum of ametoctradin,
M650F03, and M650F04

Risk Assessment Definition:
Ametoctradin

Proceed with Analytical
Method & Risk Assessment

Click to download full resolution via product page

Key Considerations & Data Gaps

¢ Rotational Crops: The soil metabolites M650F03 and M650F04 can be taken up by subsequent
crops in the rotation. Member States are advised to consider risk mitigation measures to prevent their
presence in rotational crops [1].
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¢ Analytical Scope: The standard enforcement method using the parent compound alone is sufficient
for MRL compliance monitoring. However, for a comprehensive risk assessment of rotational crops
and honey, analytical methods must also quantify the metabolites M650F03 and M650F04 [1] [2].

¢ Method Validation: When applying the analytical protocol to a new commaodity, a full re-validation is
required to confirm the stated performance parameters (LOQ, recovery, precision) are met in that
specific matrix.

I hope these detailed application notes and protocols are helpful for your work. Should you require further

clarification on specific methodological details, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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